Cas no 640728-53-6 (5,7-Dioxaspiro[2.5]octane-4,8-dione,1-ethyl-2,6,6-trimethyl-, (1R,2S)-)
640728-53-6 structure
Product Name:5,7-Dioxaspiro[2.5]octane-4,8-dione,1-ethyl-2,6,6-trimethyl-, (1R,2S)-
CAS No:640728-53-6
MF:C11H16O4
MW:212.242343902588
CID:500343
PubChem ID:45095057
Update Time:2025-04-19
5,7-Dioxaspiro[2.5]octane-4,8-dione,1-ethyl-2,6,6-trimethyl-, (1R,2S)- Chemical and Physical Properties
Names and Identifiers
-
- 5,7-Dioxaspiro[2.5]octane-4,8-dione,1-ethyl-2,6,6-trimethyl-, (1R,2S)-
- 5,7-Dioxaspiro[2.5]octane-4,8-dione,1-ethyl-2,6,6-trimethyl-,(1R,2S)-(9CI)
- 5,7-dioxaspiro[2.5]octane-4,8-dione,1-ethyl-2,6,6-trimethyl-,(1r,2s)-
- 640728-53-6
-
- Inchi: 1S/C11H16O4/c1-5-7-6(2)11(7)8(12)14-10(3,4)15-9(11)13/h6-7H,5H2,1-4H3/t6-,7+/m0/s1
- InChI Key: GFELICXFWNUSHP-NKWVEPMBSA-N
- SMILES: O1C(C)(C)OC(C2(C1=O)[C@@H](C)[C@H]2CC)=O
Computed Properties
- Exact Mass: 212.10500
- Monoisotopic Mass: 212.105
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 312
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 52.6A^2
- XLogP3: 2.4
Experimental Properties
- PSA: 52.60000
- LogP: 1.48480
5,7-Dioxaspiro[2.5]octane-4,8-dione,1-ethyl-2,6,6-trimethyl-, (1R,2S)- Related Literature
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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